Cas no 3974-16-1 (4,6-Dichloro-5-phenylpyrimidine)

• Product Name: 4,6-Dichloro-5-phenylpyrimidine
• CAS No: 3974-16-1
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• MDL: MFCD06253716
• CID: 2102547
• Update Time: 2025-10-28

4,6-Dichloro-5-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• PyriMidine, 4,6-dichloro-5-phenyl-
• 4,6-Dichloro-5-phenylpyrimidine
• NYEOKRVTIYIBGF-UHFFFAOYSA-N
• STL253523
• AK244792
• ST45174983

• MDL： MFCD06253716
• Inchi： 1S/C10H6Cl2N2/c11-9-8(10(12)14-6-13-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： NYEOKRVTIYIBGF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.363±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 109 ºC
• Boiling Point: 321.1±42.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),

4,6-Dichloro-5-phenylpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4,6-Dichloro-5-phenylpyrimidine

4,6-Dichloro-5-phenylpyrimidine (CAS No. 3974-16-1): A Comprehensive Overview

The compound 4,6-Dichloro-5-phenylpyrimidine, also known by its CAS registry number CAS No. 3974-16-1, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of chlorine substituents at positions 4 and 6, along with a phenyl group at position 5, imparts unique electronic and structural properties to this molecule. These properties make it a valuable compound in various research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4,6-Dichloro-5-phenylpyrimidine. Researchers have explored various routes, including nucleophilic aromatic substitution and cyclization reactions, to construct this compound. One notable approach involves the reaction of amines with chlorinated intermediates under specific conditions to achieve high yields. These methods have been optimized to minimize side reactions and improve the overall purity of the product.

The structural uniqueness of 4,6-Dichloro-5-phenylpyrimidine has led to its exploration in diverse fields. In materials science, this compound has been investigated for its potential as a building block in constructing advanced materials such as organic semiconductors and coordination polymers. Its ability to form stable π–π interactions and hydrogen bonds makes it an ideal candidate for these applications.

In the pharmaceutical industry, 4,6-Dichloro-5-phenylpyrimidine has shown promise as a lead compound for drug development. Studies have demonstrated its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For instance, recent research highlights its activity against kinase enzymes, which are critical targets in cancer therapy.

The environmental impact and toxicity profile of 4,6-Dichloro-5-phenylpyrimidine have also been subjects of recent studies. Researchers have evaluated its biodegradation rates under various environmental conditions and assessed its potential risks to aquatic life. These studies are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 4,6-Dichloro-5-phenylpyrimidine (CAS No. 3974-16-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and properties continue to drive innovative research and development efforts. As advancements in synthetic chemistry and materials science progress, this compound is expected to play an increasingly important role in both academic and industrial contexts.